Cas no 2171438-18-7 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic acid
• CAS No: 2171438-18-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6217086
• PubChem ID: 165547928
• Update Time: 2025-10-28

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic acid
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]-3,3-dimethylbutanoic acid
• EN300-1492021
• 2171438-18-7

• Inchi： 1S/C25H30N2O6/c1-25(2,3)21(23(29)30)27-22(28)20(32-4)13-26-24(31)33-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-21H,13-14H2,1-4H3,(H,26,31)(H,27,28)(H,29,30)/t20?,21-/m0/s1
• InChI Key： XAPOBDBLRUXZAW-LBAQZLPGSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)C(C)(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic acid

Compound CAS No 2171438-18-7: (2R)-2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic Acid

The compound CAS No 2171438-18-7, also known as (2R)-2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamido-3,3-dimethylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and a chiral center at the 2-position of the propanamide moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of bioactive molecules and peptide derivatives.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The Fmoc group in this compound plays a critical role in controlling the reactivity of the amine group during synthetic procedures, making it an ideal choice for constructing complex peptide frameworks. Moreover, the chiral center at the 2-position introduces stereochemical diversity, which is essential for exploring enantiomeric effects in biological systems.

The methoxy substituent on the propanamide group adds another layer of complexity to this molecule, influencing its solubility and reactivity in various solvents. This feature is particularly advantageous in medicinal chemistry, where fine-tuning the physicochemical properties of compounds is crucial for optimizing their pharmacokinetic profiles. Recent research has demonstrated that such substituents can significantly enhance the bioavailability of drug candidates by improving their absorption and distribution properties.

Another intriguing aspect of this compound is its dimethyl substitution pattern on the butanoic acid moiety. This substitution not only increases the molecular weight but also enhances the hydrophobicity of the molecule, which can be beneficial for targeting specific biological pathways or cellular compartments. For instance, studies have shown that hydrophobic substituents can improve membrane permeability, making such compounds more effective in delivering bioactive agents across cellular barriers.

From a synthetic standpoint, the preparation of CAS No 2171438-18-7 involves a multi-step process that typically begins with the synthesis of the Fmoc-amino acid precursor. This precursor is then subjected to stereocontrolled reactions to introduce the chiral center at the 2-position. The final step involves coupling with the appropriately substituted butanoic acid derivative to yield the target compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure high purity and accurate characterization of the final product.

Recent advancements in asymmetric synthesis have further enhanced our ability to prepare enantiomerically pure samples of this compound. Techniques such as organocatalytic asymmetric induction and transition metal-catalyzed asymmetric reactions have proven particularly effective in constructing chiral centers with high enantioselectivity. These methods not only improve yield but also reduce waste, aligning with current trends toward sustainable chemical practices.

In terms of applications, CAS No 2171438-18-7 has shown promise in peptide-based drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. Its unique structure allows for modular modifications, enabling researchers to explore a wide range of chemical space while maintaining key functional groups necessary for biological activity.

Furthermore, computational studies using molecular modeling tools have provided valuable insights into the binding interactions of this compound with target proteins. These studies have revealed that the Fmoc group contributes significantly to hydrogen bonding networks at protein-ligand interfaces, while the dimethyl substituent enhances van der Waals interactions within hydrophobic pockets. Such findings underscore the importance of rational design strategies in optimizing molecular interactions for therapeutic efficacy.

In conclusion, CAS No 2171438-18-7 stands out as a versatile building block in modern organic synthesis and medicinal chemistry. Its unique combination of functional groups and stereochemical features positions it as an invaluable tool for constructing complex bioactive molecules with tailored properties. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing drug discovery efforts is expected to grow significantly.